Cas no 1339358-70-1 (3-(methylamino)-1lambda6-thiane-1,1-dione)

• Product Name: 3-(methylamino)-1lambda6-thiane-1,1-dione
• CAS No: 1339358-70-1
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 5969513
• PubChem ID: 63909085
• Update Time: 2025-05-21

3-(methylamino)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(methylamino)-1lambda6-thiane-1,1-dione
• AKOS013223872
• EN300-1264441
• SCHEMBL14644747
• 1339358-70-1

• Inchi： 1S/C6H13NO2S/c1-7-6-3-2-4-10(8,9)5-6/h6-7H,2-5H2,1H3
• InChI Key： RPLRJEFUMDPMSZ-UHFFFAOYSA-N
• SMILES： S1(CCCC(C1)NC)(=O)=O

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-(methylamino)-1lambda6-thiane-1,1-dione

3-(Methylamino)-1λ6-thiane-1,1-dione: A Comprehensive Overview

3-(Methylamino)-1λ6-thiane-1,1-dione, also known by its CAS number 1339358-70-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiane diones, which are known for their unique structural properties and potential biological activities. The molecule features a thiane ring system with a methylamino substituent at the 3-position and two ketone groups at the 1-position, giving it a distinctive chemical profile.

The structural uniqueness of 3-(Methylamino)-1λ6-thiane-1,1-dione makes it a valuable subject for research in drug discovery and chemical synthesis. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. Researchers have explored its ability to act as a scaffold for the development of novel therapeutic agents, leveraging its reactivity and stability under various reaction conditions.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of peptide-based drugs. The methylamino group at the 3-position facilitates nucleophilic attacks, making it an ideal candidate for forming amide bonds. This property has been exploited in peptide coupling reactions, where 3-(Methylamino)-1λ6-thiane-1,1-dione serves as a reactive intermediate, enabling the construction of complex peptide structures with high efficiency.

In addition to its synthetic applications, this compound has shown potential in catalytic processes. Recent advancements in asymmetric catalysis have demonstrated that 3-(Methylamino)-1λ6-thiane-1,1-dione can act as a chiral auxiliary, facilitating the enantioselective synthesis of biologically active molecules. Its ability to induce high enantioselectivity in reactions has made it a valuable tool in the production of chiral pharmaceuticals.

The stability and reactivity of 3-(Methylamino)-1λ6-thiane-1,1-dione under various reaction conditions have been extensively studied. Research indicates that the compound exhibits excellent thermal stability and can undergo a range of transformations without decomposition. Its reactivity is further enhanced by the presence of electron-withdrawing groups on the thiane ring, which activate it towards nucleophilic attack.

Recent studies have also explored the use of this compound in click chemistry reactions. The thiane ring system provides a platform for efficient cycloaddition reactions, enabling the rapid assembly of complex molecular architectures. This has opened new avenues for its application in drug design and materials science.

In terms of biological activity, preliminary assays have revealed that 3-(Methylamino)-1λ6-thiane-1,1-dione exhibits moderate anti-inflammatory properties. Its ability to inhibit pro-inflammatory cytokines suggests potential applications in treating inflammatory diseases such as arthritis and neuroinflammation. However, further studies are required to fully understand its pharmacokinetic profile and safety profile.

The synthesis of 3-(Methylamino)-1λ6-thiane-1,1-dione involves multi-step processes that require precise control over reaction conditions. Researchers have developed efficient synthetic routes using organocatalysts and transition metal catalysts to achieve high yields and selectivities. These methods have significantly improved the scalability of its production, making it more accessible for large-scale applications.

In conclusion, 3-(Methylamino)-1λ6-thiane-1,1-dione, with its unique chemical properties and versatile reactivity, continues to be a focal point in chemical research. Its role as an intermediate in drug discovery, catalyst in asymmetric synthesis, and building block in click chemistry underscores its importance in advancing modern chemistry and pharmacology. As research into this compound progresses, new insights into its applications are expected to emerge, further solidifying its position as a key molecule in contemporary chemical science.